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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
synthesis, and key applications of Methyl 2-(bromomethyl)acrylate (MBMA), a versatile
reagent with significant potential in polymer chemistry and drug discovery. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals in the
field of drug development.

Commercial Availability and Suppliers

Methyl 2-(bromomethyl)acrylate (CAS No. 4224-69-5) is readily available from several major
chemical suppliers. Purity levels are typically high, often exceeding 96-97%. The compound is
generally offered in quantities ranging from one to several grams. While pricing can vary
between suppliers and is subject to change, the following table summarizes the offerings from
prominent vendors.
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. . Available .
Supplier Purity . Price (USD/EUR)
Quantities
Thermo Scientific $180 (1g), $713 (5
! 96% 1g.5g (19) (59)
Chemicals [1]
. . Price available upon
Sigma-Aldrich 97% )
login
TCI (Tokyo Chemical €39.00 (1g), €100.00
>97.0% (GC) 19,59
Industry) (59)[2]
o €39.00 (1g), €100.00
CymitQuimica >97.0% (GC) 19,5¢
(59)[2]
MedChemExpress 99.38%
Price available upon
BLD Pharm

login[3]

ChemicalBook

98%-99%

$3.90-5.90/KG (from

KG quantities :
some suppliers)[4]

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Synthesis of Methyl 2-(bromomethyl)acrylate

For researchers who wish to synthesize MBMA in-house, several reliable protocols have been

reported. Two common methods are detailed below.

Synthesis from Methyl 2-(hydroxymethyl)acrylate

A straightforward method involves the bromination of Methyl 2-(hydroxymethyl)acrylate using

phosphorus tribromide.[5][6]

Experimental Protocol:

e Dissolve 10.2 g of Methyl 2-(hydroxymethyl)acrylate in 150 mL of acetonitrile in a round-

bottom flask.
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Slowly add 4 mL of phosphorus tribromide dropwise to the solution while stirring.

Continue stirring the reaction mixture at room temperature for 4 hours.

After the reaction is complete, quench the reaction by the careful addition of water.

Remove the acetonitrile solvent via rotary evaporation under reduced pressure.

To the remaining residue, add 100 mL of water and extract the aqueous phase twice with
100 mL of ethyl acetate each time.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to yield the final product.
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Synthesis of MBMA from Methyl 2-(hydroxymethyl)acrylate.
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Synthesis from Methyl 3,B'-dibromoisobutyrate

An alternative route involves the dehydrobromination of Methyl 3,3'-dibromoisobutyrate.[7]
Experimental Protocol:

e In adry, three-necked flask equipped with a mechanical stirrer, reflux condenser, and an
addition funnel, dissolve 20 g (0.077 mol) of Methyl (3,3'-dibromoisobutyrate in 50 mL of
anhydrous benzene.

o While stirring vigorously, add a solution of 7.7 g (0.076 mol) of triethylamine in 50 mL of
benzene dropwise at a rate of approximately 3 mL per minute.

 After the addition is complete, continue stirring the mixture for an additional hour at room
temperature.

¢ Reflux the mixture for 1 hour and then cool to 20°C.

« Filter the mixture to remove the triethylammonium bromide salt and wash the salt with
benzene.

« Combine the filtrate and washings and concentrate on a rotary evaporator.

» Fractionally distill the residue under reduced pressure to obtain the pure product.
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Synthesis of MBMA from Methyl B3,3'-dibromoisobutyrate.

Applications in Drug Discovery and Development
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Methyl 2-(bromomethyl)acrylate is a valuable building block in medicinal chemistry and drug
discovery, primarily due to its reactive nature which allows for its incorporation into a variety of
molecular scaffolds.

Inhibition of MurA: A Key Bacterial Enzyme

One of the most promising applications of MBMA is in the development of inhibitors against
MurA, a crucial enzyme in the bacterial peptidoglycan biosynthesis pathway. The inhibition of
MurA disrupts the formation of the bacterial cell wall, leading to cell death. This makes MurA an
attractive target for the development of novel antibiotics.

Proposed Mechanism of Action:

The electrophilic nature of the bromomethyl group in MBMA allows it to react with nucleophilic
residues, such as cysteine, in the active site of the MurA enzyme. This covalent modification
can lead to irreversible inhibition of the enzyme's activity.

Methyl 2-(bromomethyl)acrylate

Covalent MBMA-MurA Adduct . Inhibition of ' Bacterial Gell Death
P (Inactive Enzyme) Peptidoglycan Synthesis

MurA Enzyme
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Proposed mechanism of MurA inhibition by MBMA.

Experimental Protocol: MurA Enzyme Inhibition Assay

The following is a generalized protocol for a colorimetric in vitro enzyme inhibition assay to
screen for MurA inhibitors, adapted for the use of Methyl 2-(bromomethyl)acrylate. This
assay quantifies the inorganic phosphate (Pi) released during the MurA-catalyzed reaction.

o Reagent Preparation:

o Prepare a stock solution of Methyl 2-(bromomethyl)acrylate in DMSO.
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o Prepare solutions of purified MurA enzyme, UDP-N-acetylglucosamine (UNAG), and
phosphoenolpyruvate (PEP) in an appropriate assay buffer (e.g., 50 mM HEPES, pH 7.8).

o Prepare a phosphate detection reagent (e.g., Malachite Green).

o Assay Procedure (96-well plate format):

o Add varying concentrations of the Methyl 2-(bromomethyl)acrylate solution to the wells
of a 96-well plate. Include a DMSO control (no inhibitor).

o Add the MurA enzyme and UNAG solution to each well.

o Pre-incubate the plate to allow for the inhibitor to interact with the enzyme.
o Initiate the enzymatic reaction by adding PEP to each well.

o Incubate the plate at 37°C for a set period (e.g., 15-30 minutes).

o Stop the reaction by adding the phosphate detection reagent.

o Measure the absorbance at the appropriate wavelength (e.g., 650 nm) using a microplate
reader.

e Data Analysis:

o Calculate the percentage of MurA inhibition for each concentration of Methyl 2-
(bromomethyl)acrylate compared to the DMSO control.

o Determine the IC50 value by plotting the percentage of inhibition against the logarithm of
the inhibitor concentration.
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Workflow for MurA enzyme inhibition assay.
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Synthesis of Functionalized Heterocycles

Methyl 2-(bromomethyl)acrylate is a key reagent in the synthesis of various functionalized
heterocyclic compounds, such as pyrrolidones.[8] These scaffolds are of significant interest in
drug discovery as they are present in a wide range of biologically active molecules. The ability
to introduce diverse functionalities through the reactive acrylate moiety makes MBMA a
versatile tool for generating libraries of potential drug candidates.

Conclusion

Methyl 2-(bromomethyl)acrylate is a commercially accessible and synthetically versatile
compound with significant applications in both materials science and drug discovery. Its utility
as a monomer in polymer synthesis and as a reactive building block for the creation of novel
bioactive molecules, particularly as an inhibitor of the bacterial enzyme MurA, underscores its
importance for researchers in these fields. The detailed protocols and supplier information
provided in this guide aim to facilitate the use of this valuable reagent in further scientific
exploration and the development of new technologies and therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Applications of Methyl 2-
(bromomethyl)acrylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-
commercial-availability-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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